Cas no 1690815-91-8 (11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene)

• Product Name: 11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene
• CAS No: 1690815-91-8
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5799640
• PubChem ID: 136709874
• Update Time: 2025-07-10

11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopent[e]imidazo[1,2-a]pyrimidine, 2-ethyl-5,5a,6,7,8,8a-hexahydro-
• 11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene

• Inchi： 1S/C11H17N3/c1-2-9-7-14-10-5-3-4-8(10)6-12-11(14)13-9/h7-8,10H,2-6H2,1H3,(H,12,13)
• InChI Key： DOTSSGKPGIHOSQ-UHFFFAOYSA-N
• SMILES： C12NC(CC)=CN1C1CCCC1CN=2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 351.6±35.0 °C(Predicted)
• pka: 9.09±0.20(Predicted)

Additional information on 11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene

Recent Advances in the Study of 11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene (CAS: 1690815-91-8)

The compound 11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene (CAS: 1690815-91-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential biological activity. The tricyclic structure of 11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene provides a rigid framework that can be functionalized to target specific biological pathways. Researchers have explored its utility in the development of kinase inhibitors, given its ability to interact with ATP-binding sites in various kinase enzymes.

One of the most promising areas of research involves the compound's potential as a scaffold for anticancer agents. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the disruption of cell cycle progression and induction of apoptosis, though further studies are needed to elucidate the precise molecular targets.

In addition to its anticancer properties, recent investigations have explored the compound's potential in neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate neurotransmitter systems has made it a candidate for further study in conditions such as Alzheimer's and Parkinson's diseases. Early-stage animal models have shown promising results in reducing neuroinflammation and improving cognitive function.

The synthesis of 11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene has also seen advancements, with researchers developing more efficient and scalable routes. Recent publications describe improved yield and purity through optimized reaction conditions and novel catalytic systems. These developments are critical for enabling larger-scale production and further pharmacological evaluation.

Despite these advances, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, 11-ethyl-1,8,10-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene (CAS: 1690815-91-8) represents a promising avenue for future therapeutic development. Its versatile structure and biological activity make it a compelling subject for ongoing research, with potential applications spanning oncology, neurology, and beyond. Continued investigation into its mechanisms and optimization of its pharmacological properties will be essential for realizing its full therapeutic potential.